Dimboa
Dimboa
DIMBOA is a lactol that is DIBOA in which the hydrogen at position 7 is replaced by a methoxy group. It has been isolated from the maize plants. It has a role as a plant metabolite and an allelochemical. It is a lactol, a benzoxazine, an aromatic ether and a cyclic hydroxamic acid. It is functionally related to a DIBOA.
2,4-Dihydroxy-7-methoxy-1,4-benzoxazin-3-one is a natural product found in Trichoderma virens with data available.
2,4-Dihydroxy-7-methoxy-1,4-benzoxazin-3-one is a natural product found in Trichoderma virens with data available.
Brand Name:
Vulcanchem
CAS No.:
15893-52-4
VCID:
VC20828793
InChI:
InChI=1S/C9H9NO5/c1-14-5-2-3-6-7(4-5)15-9(12)8(11)10(6)13/h2-4,9,12-13H,1H3
SMILES:
COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O
Molecular Formula:
C9H9NO5
Molecular Weight:
211.17 g/mol
Dimboa
CAS No.: 15893-52-4
Cat. No.: VC20828793
Molecular Formula: C9H9NO5
Molecular Weight: 211.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | DIMBOA is a lactol that is DIBOA in which the hydrogen at position 7 is replaced by a methoxy group. It has been isolated from the maize plants. It has a role as a plant metabolite and an allelochemical. It is a lactol, a benzoxazine, an aromatic ether and a cyclic hydroxamic acid. It is functionally related to a DIBOA. 2,4-Dihydroxy-7-methoxy-1,4-benzoxazin-3-one is a natural product found in Trichoderma virens with data available. |
|---|---|
| CAS No. | 15893-52-4 |
| Molecular Formula | C9H9NO5 |
| Molecular Weight | 211.17 g/mol |
| IUPAC Name | 2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one |
| Standard InChI | InChI=1S/C9H9NO5/c1-14-5-2-3-6-7(4-5)15-9(12)8(11)10(6)13/h2-4,9,12-13H,1H3 |
| Standard InChI Key | GDNZNIJPBQATCZ-UHFFFAOYSA-N |
| SMILES | COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O |
| Canonical SMILES | COC1=CC2=C(C=C1)N(C(=O)C(O2)O)O |
| Melting Point | 168 - 169 °C |
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